Cas no 81044-80-6 ( )

• Product Name: &nbsp
• CAS No: 81044-80-6
• MF: C₁₆H₁₇O₂PS
• MW: 304.343744039536
• CID: 986306
• PubChem ID: 338071
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylphosphorylmethylsulfanyl)propan-2-one
• 81044-80-6
• NSC358777
• NSC-358777
• DTXSID40320390
•  

• Inchi： 1S/C16H17O2PS/c1-14(17)12-20-13-19(18,15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-11H,12-13H2,1H3
• InChI Key： BXRWIDTUWGDEAT-UHFFFAOYSA-N
• SMILES： S(CC(C)=O)CP(C1C=CC=CC=1)(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 304.06868795g/mol
• Monoisotopic Mass: 304.06868795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59.4Ų